molecular formula C15H22N2O2 B8276710 5-Hydroxy-1-(4-phenylpiperazin-1-yl)pentan-1-one

5-Hydroxy-1-(4-phenylpiperazin-1-yl)pentan-1-one

Cat. No.: B8276710
M. Wt: 262.35 g/mol
InChI Key: ACVBTPIJDJOAFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hydroxy-1-(4-phenylpiperazin-1-yl)pentan-1-one is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H22N2O2

Molecular Weight

262.35 g/mol

IUPAC Name

5-hydroxy-1-(4-phenylpiperazin-1-yl)pentan-1-one

InChI

InChI=1S/C15H22N2O2/c18-13-5-4-8-15(19)17-11-9-16(10-12-17)14-6-2-1-3-7-14/h1-3,6-7,18H,4-5,8-13H2

InChI Key

ACVBTPIJDJOAFT-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=CC=CC=C2)C(=O)CCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5.4 mL (37.5 mmol) Et3N in 10 ml, 2-dichloroethane was added drop by drop under ice cooling to a suspension of 3.70 g (27.5 mmol) AlCl3 in 20mL dichloroethane. At room temperature a solution of 4.21 ml (27.5 mmol) 1-phenylpiperazine and 2.32 mL (25 mmol) delta-valerolactone in 15 mL 1,2-dichloroethane was added to the mixture. After one hour of stirring at room temperature the mixture was quenched with ice water and stirred for another 30 minutes. The suspension was filtered by Celite. After adding of dichloromethane, separating of the organic layer, washing it with water, drying it with Na2SO4 and evaporating of the solvent, followed.
Name
Quantity
5.4 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
3.7 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
4.21 mL
Type
reactant
Reaction Step Three
Quantity
2.32 mL
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
solvent
Reaction Step Three

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